Cas no 1805027-33-1 (Ethyl 4-chloro-5-cyano-2-mercaptobenzoate)

• Product Name: Ethyl 4-chloro-5-cyano-2-mercaptobenzoate
• CAS No: 1805027-33-1
• MF: C₁₀H₈ClNO₂S
• MW: 241.694020271301
• CID: 4947721
• Update Time: 2025-05-19

Ethyl 4-chloro-5-cyano-2-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-5-cyano-2-mercaptobenzoate

• Inchi： 1S/C10H8ClNO2S/c1-2-14-10(13)7-3-6(5-12)8(11)4-9(7)15/h3-4,15H,2H2,1H3
• InChI Key： BQOCLUZUNJORHL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)OCC)C=C1C#N)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.6
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 4-chloro-5-cyano-2-mercaptobenzoate

Ethyl 4-chloro-5-cyano-2-mercaptobenzoate (CAS No. 1805027-33-1): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-chloro-5-cyano-2-mercaptobenzoate (CAS No. 1805027-33-1) is a significant compound in the realm of pharmaceutical chemistry, serving as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, encompassing a benzoate moiety linked to a chloro, cyano, and thiourea functional group, make it a valuable building block for drug development. This article delves into the compound's chemical properties, synthetic pathways, and its emerging applications in medicinal chemistry.

The molecular structure of Ethyl 4-chloro-5-cyano-2-mercaptobenzoate exhibits a rich array of reactive sites that facilitate diverse chemical transformations. The presence of a chloro group at the 4-position and a cyano group at the 5-position introduces electrophilic and nucleophilic centers, respectively, which can be selectively modified through various reaction protocols. Additionally, the thiourea moiety at the 2-position provides a nucleophilic site for condensation reactions with aldehydes and ketones, enabling the formation of Schiff bases and other heterocyclic compounds.

In recent years, there has been growing interest in exploring the pharmacological potential of derivatives derived from Ethyl 4-chloro-5-cyano-2-mercaptobenzoate. Researchers have leveraged its structural versatility to develop novel compounds with antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated that modifications of the thiourea group can enhance binding affinity to biological targets, leading to improved therapeutic efficacy. The cyano group has also been investigated for its ability to participate in metal coordination complexes, which are increasingly being explored for their therapeutic applications.

The synthesis of Ethyl 4-chloro-5-cyano-2-mercaptobenzoate typically involves multi-step organic reactions starting from commercially available precursors. A common synthetic route begins with the bromination of benzoic acid to introduce a bromo substituent at the desired position. Subsequent nucleophilic substitution reactions with cyanide sources followed by condensation with ethyl chloroformate yield the target compound. This synthetic pathway is favored for its high yield and scalability, making it suitable for industrial production.

Advances in computational chemistry have further enhanced the understanding of Ethyl 4-chloro-5-cyano-2-mercaptobenzoate's reactivity and its potential applications. Molecular modeling studies have revealed insights into how structural modifications can influence biological activity. For example, computational analysis has predicted that introducing additional polar functional groups can improve solubility and bioavailability, critical factors for drug development. These predictions have guided experimental efforts to optimize derivatives for better pharmacokinetic profiles.

The compound's role in drug discovery extends beyond simple intermediates. It has been utilized in the development of protease inhibitors, which are essential in treating viral infections and cancer. The thiol group in Ethyl 4-chloro-5-cyano-2-mercaptobenzoate allows for covalent bonding with cysteine residues in target proteins, disrupting their function and inhibiting disease progression. Such interactions have been explored in lead optimization campaigns to identify more potent and selective inhibitors.

In addition to its pharmaceutical applications, Ethyl 4-chloro-5-cyano-2-mercaptobenzoate has found utility in material science. Its ability to form coordination complexes with transition metals has led to investigations into its use as a ligand in catalytic systems. These metal complexes exhibit unique catalytic properties that can be harnessed for organic transformations, offering sustainable alternatives to traditional synthetic methods.

The future prospects of Ethyl 4-chloro-5-cyano-2-mercaptobenzoate are promising, with ongoing research exploring new synthetic strategies and applications. Innovations in green chemistry aim to minimize waste and improve efficiency in its production process. Furthermore, interdisciplinary approaches combining organic synthesis with bioinformatics are expected to uncover novel derivatives with enhanced therapeutic potential.

In conclusion, Ethyl 4-chloro-5-cyano-2-thiobenzoate (CAS No. 1805027-33-1) is a multifaceted compound with significant implications in pharmaceutical chemistry and beyond. Its structural versatility enables diverse chemical modifications, making it an indispensable tool for drug development. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly vital role in advancing scientific and medical progress.